Cas no 61405-54-7 (Benzene, 1-bromo-2-methoxy-4-(phenylthio)-)
61405-54-7 structure
Product Name:Benzene, 1-bromo-2-methoxy-4-(phenylthio)-
CAS No:61405-54-7
MF:C13H11BrOS
MW:295.194841623306
CID:480614
PubChem ID:71396154
Update Time:2025-04-19
Benzene, 1-bromo-2-methoxy-4-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-methoxy-4-(phenylthio)-
- 1-bromo-2-methoxy-4-phenylsulfanylbenzene
- 1-Bromo-2-methoxy-4-(phenylsulfanyl)benzene
- 61405-54-7
- DTXSID60817737
-
- Inchi: 1S/C13H11BrOS/c1-15-13-9-11(7-8-12(13)14)16-10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: RVBXXKAVJGCSRB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC)SC1C=CC=CC=1
Computed Properties
- Exact Mass: 293.97143
- Monoisotopic Mass: 293.97140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-bromo-2-methoxy-4-(phenylthio)- Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
61405-54-7 (Benzene, 1-bromo-2-methoxy-4-(phenylthio)-) Related Products
- 1879-16-9(p-Methoxythioanisole)
- 101657-79-8(Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester)
- 3393-77-9(4,4'-Dimethoxy Diphenyl Sulfide)
- 2388-73-0(2-Methoxythioanisole)
- 15570-12-4(3-Methoxybenzenethiol)
- 262-20-4(phenoxathiine)
- 14372-67-9(Thiocyanic acid,3-methoxyphenyl ester)
- 1774-36-3(4,4'-Dimethoxydiphenylsulfoxide)
- 2388-74-1(3-Methoxythioanisole)
- 24920-39-6(Benzene,2-(ethylthio)-1,4-dimethoxy-)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent